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Compound of Interest

Compound Name: N-Methyl-1,3-propanediamine

Cat. No.: B050750 Get Quote

Essential Safety and Handling Guide for N-Methyl-
1,3-propanediamine
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling of N-Methyl-1,3-
propanediamine, ensuring operational excellence and adherence to the highest safety

standards in a laboratory setting.

Quantitative Safety Data
The following table summarizes key quantitative safety and physical property data for N-
Methyl-1,3-propanediamine to facilitate quick reference and risk assessment.
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Parameter Value Source / Notes

Glove Breakthrough Time

Camatril® (KCL 730 / Aldrich

Z677442, Size M)
30 minutes

Minimum layer thickness: 0.4

mm.[1]

Occupational Exposure Limits

OSHA PEL Not Established

ACGIH TLV Not Established

NIOSH REL Not Established

Physical and Chemical

Properties

Molecular Formula C₄H₁₂N₂ [2]

Molecular Weight 88.15 g/mol [2]

Boiling Point
139 - 141 °C (282.2 - 285.8 °F)

at 760 mmHg
[2]

Flash Point 35 °C (95 °F) [2]

Specific Gravity 0.840 [2]

pH 13.5 (100g/l aq. sol. at 20°C) [2]

Personal Protective Equipment (PPE)
Strict adherence to the following PPE guidelines is mandatory to ensure personal safety when

handling N-Methyl-1,3-propanediamine.

Eye and Face Protection: Wear tightly fitting safety goggles.[1] A face shield (minimum 8-

inch) is also required.[1]

Skin Protection:

Gloves: It is recommended that two different glove types be used for best protection.[3] If

direct contact with the chemical occurs, or if a tear, puncture, or hole develops, remove the
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gloves at once.[3] Always inspect gloves prior to use.

Protective Clothing: Wear appropriate protective clothing and gloves to prevent skin

exposure.[4] If Tyvek-type disposable protective clothing is not worn, use disposable

Tyvek-type sleeves taped to your gloves.[3]

Respiratory Protection:

For weighing and diluting the neat chemical, a NIOSH-approved half-face respirator with

an organic vapor/acid gas cartridge is recommended.[3]

In situations where risk assessment indicates the need for air-purifying respirators, a full-

face respirator with multi-purpose combination (US) or type ABEK (EN 14387) respirator

cartridges should be used as a backup to engineering controls.[1]

If a respirator is the sole means of protection, a full-face supplied-air respirator is

necessary.[1]

Operational and Disposal Plans
The following procedural guidance outlines the step-by-step process for the safe handling and

disposal of N-Methyl-1,3-propanediamine.

Pre-Handling and Preparation
Engineering Controls: Ensure adequate ventilation, especially in confined areas.[4] Eyewash

stations and safety showers must be in close proximity to the workstation.[4]

PPE Inspection: Before commencing any work, thoroughly inspect all PPE for any signs of

damage or degradation.

Handling Procedures
Grounding: Ground and bond containers and receiving equipment to prevent static

discharge.[2]

Tools: Use only non-sparking tools.[2]

Environment: Keep the chemical away from heat, sparks, and open flames.[1]
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Personal Hygiene: Wash hands thoroughly after handling and before breaks.[1] Do not eat,

drink, or smoke in the handling area.

Storage
Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1]

Re-sealing: Containers that have been opened must be carefully resealed and kept upright

to prevent leakage.[1]

Incompatibilities: Store away from acids, strong oxidizing agents, acid chlorides, and carbon

dioxide.[2]

Spill Management
Small Spills: Use absorbent paper to pick up all liquid spill material.[3]

Containment: Seal the absorbent paper and any contaminated clothing in a vapor-tight

plastic bag for disposal.[3]

Decontamination: Wash any contaminated surfaces with a soap and water solution.[3]

Re-entry: Do not re-enter the contaminated area until a safety officer has verified that the

area has been properly cleaned.[3]

Disposal
Waste Disposal: Dispose of surplus and non-recyclable solutions through a licensed disposal

company.[1]

Incineration: This material can be burned in a chemical incinerator equipped with an

afterburner and scrubber; exercise extra care as the material is highly flammable.[1]

Container Disposal: Dispose of the container as unused product.[1]

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of N-Methyl-1,3-
propanediamine, from preparation to disposal.
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Caption: Safe handling workflow for N-Methyl-1,3-propanediamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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